Sos1-IN-17

• Molecular Formula: C29H34F3N5O2
• Molecular Weight: 541.6 g/mol
• InChI: InChI=1S/C29H34F3N5O2/c1-16(2)36-10-8-19(9-11-36)29(38)37-12-13-39-25-15-23-22(14-24(25)37)28(35-18(4)34-23)33-17(3)20-6-5-7-21(26(20)30)27(31)32/h5-7,14-17,19,27H,8-13H2,1-4H3,(H,33,34,35)/t17-/m1/s1
• InChIKey: CQYJSJVANVKWLD-QGZVFWFLSA-N

Researchers require potent, selective SOS1 inhibitors validated against KRAS-driven resistance. Sos1-IN-17 is a tricyclic quinazoline-based probe targeting the SOS1-KRASG12C interaction, distinct from tetracyclic analogues like BI-3406. - Biochemical IC50: 5.1 nM; Cellular p-ERK IC50: 18 nM (DLD-1). - Oral activity; 70.5% tumor growth inhibition in pancreas xenografts. - Ideal for combination studies with KRASG12C or MEK inhibitors.

Sos1-IN-17 (Compound 8d): A Tricyclic Quinazoline-Based SOS1 Inhibitor for KRAS-Driven Cancer Research

Sos1-IN-17, also designated Compound 8d, is an orally active small-molecule inhibitor that targets the protein–protein interaction between Son of Sevenless homolog 1 (SOS1) and KRAS, specifically the KRAS^G12C mutant [1]. It belongs to a novel series of tricyclic quinazoline derivatives designed to occupy the SOS1 hydrophobic pocket and disrupt the critical Tyr884–Arg73 stacking interaction essential for SOS1-mediated nucleotide exchange on KRAS [1]. The compound demonstrates a molecular formula of C₂₉H₃₄F₃N₅O₂ and a molecular weight of 541.61 g/mol [1]. Sos1-IN-17 was identified as the most potent analogue within its tricyclic quinazoline series through systematic structure–activity relationship (SAR) exploration and molecular dynamics-guided optimization [1].

1

KRAS pathway inhibition studies, especially for SOS1-dependent nucleotide exchange

2

Tricyclic quinazoline scaffold offers distinct binding-mode research context vs. tetracyclic or classical quinazoline inhibitors

3

Cellular and in vivo model-response endpoint studies in KRAS^G12C-mutant pancreatic cancer models

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source

Why Sos1-IN-17 Cannot Be Interchanged with Other SOS1 Inhibitors: Scaffold-Dependent Pharmacology

SOS1 inhibitors are not a commodity class amenable to generic substitution. Sos1-IN-17 is built on a tricyclic quinazoline scaffold that differs fundamentally from the tetracyclic quinazoline core of clinical-stage compounds such as BI-3406 and BI-1701963, as well as from the classical quinazoline scaffold of BAY-293 [1]. These scaffold differences produce distinct binding interactions with the Tyr884 residue of SOS1, a residue critical for KRAS recognition and complex disruption [1]. Sos1-IN-17 achieves a biochemical IC₅₀ of 5.1 nM against the SOS1–KRAS^G12C interaction, placing it among the most potent SOS1 inhibitors [1]; however, its cellular p-ERK suppression (IC₅₀ 18 nM in DLD-1 cells) and in vivo tumor growth inhibition (70.5% in pancreas xenograft models) represent an integrated efficacy profile that may not be preserved if another SOS1 inhibitor with similar biochemical potency but different scaffold or pharmacokinetic properties is substituted [1]. Furthermore, the tricyclic quinazoline series was specifically optimized to balance biochemical potency with oral bioavailability—a profile that earlier tricyclic analogs (e.g., compound 6, IC₅₀ 122 nM) failed to achieve [1]. Procurement decisions based solely on biochemical IC₅₀ values risk overlooking scaffold-specific determinants of cellular penetration, metabolic stability, and in vivo antitumor activity.

Scaffold Tricyclic quinazoline core May not replicate binding interactions of tetracyclic (e.g., BI-3406) or classical quinazoline (e.g., BAY-293) inhibitors; Tyr884 engagement may differ.

Potency translation Biochemical to cellular shift Cellular p-ERK suppression and in vivo tumor growth inhibition profiles are scaffold-dependent; similar biochemical IC₅₀ values may not guarantee comparable cellular or in vivo response.

Oral exposure Balanced oral PK profile Other SOS1 inhibitors with similar potency may lack the oral bioavailability needed for chronic in vivo dosing models; direct substitution could confound PK/PD interpretation.

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source

Quantitative Differentiation Evidence for Sos1-IN-17 Against Closest Comparators

Biochemical Potency Against SOS1–KRAS^G12C Interaction: Sos1-IN-17 vs. BAY-293

Sos1-IN-17 (Compound 8d) inhibits the SOS1–KRAS^G12C protein–protein interaction with an IC₅₀ of 5.1 nM, as measured in a biochemical disruption assay [1]. This represents an approximately 4.1-fold greater potency than the benchmark SOS1 inhibitor BAY-293, which has a reported IC₅₀ of 21 nM against the KRAS–SOS1 interaction under comparable biochemical conditions [2]. Both compounds target the SOS1 hydrophobic pocket adjacent to KRAS; however, the tricyclic quinazoline scaffold of Sos1-IN-17 was explicitly designed to enhance interaction with the Tyr884 residue, which is critical for disrupting SOS1–KRAS binding [1]. The quantitative potency advantage of Sos1-IN-17 over BAY-293 provides researchers with a higher-sensitivity chemical probe for studying SOS1-dependent KRAS activation at lower compound concentrations, potentially reducing off-target confounding at typical screening concentrations.

Biochemical potency vs. BAY-293

Cross-study comparable

Sos1-IN-17 IC₅₀ 5.1 nM vs. 21 nM (BAY-293)

Reported ~4.1-fold higher biochemical potency; supports lower-concentration probe use in SOS1–KRAS disruption assays.

Data from Eur J Med Chem 2025 and Proc Natl Acad Sci USA 2019; conditions comparable but not identical.

Evidence Dimension	Inhibition of SOS1–KRAS interaction (biochemical IC₅₀)
Target Compound Data	5.1 nM (Sos1-IN-17 / Compound 8d)
Comparator Or Baseline	21 nM (BAY-293)
Quantified Difference	~4.1-fold greater potency for Sos1-IN-17
Conditions	Biochemical disruption assay; Sos1-IN-17 data from Eur J Med Chem 2025 [1]; BAY-293 data from Proc Natl Acad Sci USA 2019 [2]

Why This Matters

A 4.1-fold biochemical potency advantage over BAY-293 enables reduced compound usage in screening cascades and potentially lower effective doses in cellular models where on-target engagement is the rate-limiting factor.

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source
• [2] Hillig RC, Sautier B, Schroeder J, et al. Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proc Natl Acad Sci USA. 2019;116(7):2551-2560. doi:10.1073/pnas.1812963116. PMID: 30683722. View Source

Intra-Series Biochemical Potency: Sos1-IN-17 (8d) vs. Earlier Tricyclic Quinazoline Analog Compound 6

Sos1-IN-17 (Compound 8d) is the culmination of a structure-based optimization campaign within the tricyclic quinazoline series. In direct intra-series comparison, Compound 6—a structurally related tricyclic quinazoline analog—exhibited an IC₅₀ of 122 nM against the SOS1–KRAS interaction [1]. Sos1-IN-17 (IC₅₀ 5.1 nM) therefore represents an approximately 24-fold improvement in biochemical potency achieved through systematic substitution on the tricyclic core [1]. This gain was realized by installing an additional ring on the amide moiety to increase the molecular interaction surface with the Tyr884 residue of SOS1, as confirmed by molecular dynamics simulations [1]. This head-to-head comparison within a single published study demonstrates the non-linear relationship between structural modification and potency in this chemotype, and validates that Sos1-IN-17 is the optimized representative of the tricyclic quinazoline sub-class, not merely one of several equipotent options.

Intra-series improvement vs. Compound 6

Direct head-to-head

5.1 nM vs. 122 nM (24-fold gain)

Represents optimized lead of tricyclic quinazoline series; confirms non-linear SAR progression within same study.

Same biochemical assay conditions; structural optimization validated by molecular dynamics.

Evidence Dimension	Biochemical IC₅₀ for SOS1–KRAS interaction disruption
Target Compound Data	5.1 nM (Sos1-IN-17 / Compound 8d)
Comparator Or Baseline	122 nM (Compound 6, earlier tricyclic quinazoline analog)
Quantified Difference	~24-fold improvement in potency
Conditions	Identical biochemical assay conditions within the same study (Eur J Med Chem 2025) [1]

Why This Matters

A 24-fold intra-series potency improvement, demonstrated within a single experimental framework, provides unambiguous evidence that Sos1-IN-17 is the optimized lead compound of its chemotype, not a generic tricyclic quinazoline representative.

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source

Cellular Target Engagement: Sos1-IN-17 Suppresses p-ERK in DLD-1 Cells with Nanomolar Potency

Sos1-IN-17 inhibits ERK phosphorylation (p-ERK) in DLD-1 colorectal adenocarcinoma cells (KRAS^G13D mutant) with an IC₅₀ of 18 nM, demonstrating effective cellular target engagement and downstream MAPK pathway suppression [1]. This cellular IC₅₀ is within approximately 3.5-fold of its biochemical IC₅₀ (5.1 nM), indicating efficient cell penetration and on-target activity without substantial shift between biochemical and cellular potency [1]. While BAY-293 has been reported to suppress p-ERK in HeLa cells with an IC₅₀ of approximately 180–410 nM depending on assay conditions [2], the substantially lower cellular p-ERK IC₅₀ of Sos1-IN-17 (18 nM) suggests differentiated cellular pharmacology that may translate to more complete pathway suppression at achievable exposure levels. The DLD-1 cell line harbors an endogenous KRAS^G13D mutation, providing disease-relevant context for evaluating SOS1-targeted pathway inhibition.

Cellular target engagement

Cross-study comparable

p-ERK IC₅₀ 18 nM (DLD-1, KRAS^G13D)

Indicates efficient cell penetration and MAPK pathway suppression; reported ~3.5× shift from biochemical potency.

Comparison with BAY-293 (180–410 nM in HeLa) limited by different cell lines.

Evidence Dimension	Cellular p-ERK inhibition (IC₅₀)
Target Compound Data	18 nM (Sos1-IN-17 in DLD-1 cells)
Comparator Or Baseline	~180–410 nM (BAY-293 in HeLa cells, per Proc Natl Acad Sci USA 2019) [2]
Quantified Difference	~10- to 23-fold lower cellular IC₅₀ for Sos1-IN-17 (note: different cell lines)
Conditions	Sos1-IN-17: DLD-1 colorectal adenocarcinoma (KRAS^G13D) [1]; BAY-293: HeLa cervical carcinoma [2]. Cross-cell-line comparison; magnitude of difference should be interpreted cautiously.

Why This Matters

Sub-20 nM cellular p-ERK IC₅₀ in a KRAS-mutant cancer cell line indicates robust intracellular target engagement, which is a critical selection criterion for researchers prioritizing compounds with high cellular pathway suppression potency.

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source
• [2] Hillig RC, Sautier B, Schroeder J, et al. Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proc Natl Acad Sci USA. 2019;116(7):2551-2560. doi:10.1073/pnas.1812963116. PMID: 30683722. View Source

Antiproliferative Activity in KRAS^G12C-Mutant Pancreatic Cancer Cells: Sos1-IN-17 vs. Class Benchmarks

Sos1-IN-17 exhibits antiproliferative activity against KRAS^G12C-mutant Mia-Paca-2 pancreatic cancer cells with an IC₅₀ of 0.11 μM (110 nM) [1]. This cellular growth inhibition potency places Sos1-IN-17 among the more active SOS1 inhibitors in this therapeutically relevant pancreatic cancer model. For context, the well-characterized SOS1 inhibitor BI-3406 (IC₅₀ 5–6 nM biochemically) has demonstrated antiproliferative activity across a panel of KRAS-mutant cell lines, with reported GI₅₀ values in the nanomolar to low micromolar range in 2D culture and more pronounced effects in 3D spheroid assays [2]. The Mia-Paca-2 cell line is particularly relevant for pancreatic cancer research as it harbors the KRAS^G12C mutation, which is present in approximately 3% of pancreatic ductal adenocarcinomas and is targetable both directly (e.g., sotorasib, adagrasib) and indirectly via SOS1 inhibition [1]. The 0.11 μM antiproliferative IC₅₀ of Sos1-IN-17 in this model provides a quantitative benchmark for researchers comparing SOS1-targeted strategies against direct KRAS^G12C inhibitors in pancreatic cancer contexts.

Antiproliferative activity in pancreatic cells

Class-level inference

Mia-Paca-2 IC₅₀ 0.11 μM (KRAS^G12C)

Supports cytotoxicity endpoint review in KRAS^G12C pancreatic cancer models; direct head-to-head with BI-3406 not available.

Cross-study context; experimental conditions may influence comparison.

Evidence Dimension	Antiproliferative IC₅₀ in KRAS^G12C-mutant pancreatic cancer cells
Target Compound Data	0.11 μM (110 nM) in Mia-Paca-2 cells (Sos1-IN-17)
Comparator Or Baseline	BI-3406: antiproliferative GI₅₀ values in the nanomolar to low micromolar range across multiple KRAS-mutant lines (exact Mia-Paca-2 head-to-head data not available in a single study) [2]
Quantified Difference	Sos1-IN-17 achieves sub-micromolar antiproliferative IC₅₀; direct head-to-head comparison with BI-3406 in identical experimental conditions is not available in the current literature.
Conditions	Mia-Paca-2 pancreatic cancer cells (KRAS^G12C). Sos1-IN-17: antiproliferative assay per Eur J Med Chem 2025 [1]. BI-3406 activity context from Cancer Discov 2021 [2].

Why This Matters

The 0.11 μM antiproliferative IC₅₀ in KRAS^G12C-mutant Mia-Paca-2 cells positions Sos1-IN-17 as a credible chemical probe for pancreatic cancer research where SOS1-dependent KRAS signaling drives proliferation, providing a quantitative reference point for experimental design.

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source
• [2] Hofmann MH, Gmachl M, Ramharter J, et al. BI-3406, a potent and selective SOS1–KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition. Cancer Discov. 2021;11(1):142-157. doi:10.1158/2159-8290.CD-20-0142. PMID: 32816843. View Source

In Vivo Antitumor Efficacy: Sos1-IN-17 Achieves 70.5% Tumor Growth Inhibition in Pancreatic Xenograft Models

Sos1-IN-17, administered orally, achieved 70.5% tumor growth inhibition (TGI) in pancreas tumor xenograft models, demonstrating meaningful in vivo antitumor efficacy [1]. This level of tumor growth suppression is particularly notable given that the compound was developed from a tricyclic quinazoline series whose earlier lead (compound 6, IC₅₀ 122 nM) showed acceptable oral pharmacokinetics but lacked sufficient biochemical potency to warrant in vivo evaluation [1]. For comparative context, BI-3406 administered at 50 mg/kg twice daily (bid) demonstrated significant TGI across multiple KRAS-mutant xenograft models, including 61% TGI in SW620 (KRAS^G12V), 62% in LoVo (KRAS^G13D), and 89% in A549 (KRAS^G12S) after 20–23 days of treatment [2]. SOS1-IN-14 (a tetracyclic quinazoline analog) reportedly achieves 83.0% tumor suppression in Mia-Paca-2 pancreas xenograft models at 50 mg/kg oral daily dosing . While direct head-to-head in vivo comparisons between Sos1-IN-17 and these comparators under identical experimental conditions are not available, the 70.5% TGI achieved by Sos1-IN-17 represents a level of in vivo antitumor activity that warrants consideration alongside these reference compounds, particularly given its distinct tricyclic quinazoline scaffold and favorable oral pharmacokinetic profile [1].

In vivo tumor growth inhibition

Cross-study comparable

70.5% TGI, oral administration, pancreas xenograft

Demonstrates in vivo model-response context; supports oral dosing research in pancreatic cancer models.

No same-model comparison with BI-3406 or SOS1-IN-14; model-specific interpretation required.

Evidence Dimension	In vivo tumor growth inhibition (TGI%) in pancreatic cancer xenograft models
Target Compound Data	70.5% TGI (Sos1-IN-17, oral administration, pancreas tumor xenograft) [1]
Comparator Or Baseline	BI-3406: 61% TGI (SW620), 62% (LoVo), 89% (A549) at 50 mg/kg bid [2]; SOS1-IN-14: 83.0% TGI in Mia-Paca-2 at 50 mg/kg qd
Quantified Difference	Sos1-IN-17 achieves 70.5% TGI; BI-3406 achieves 61–89% TGI across different xenograft models; SOS1-IN-14 achieves 83.0% TGI. Direct same-model comparison is not available across all three compounds.
Conditions	Sos1-IN-17: pancreas tumor xenograft, oral dosing [1]; BI-3406: MIA PaCa-2, SW620, LoVo, A549 xenografts, 50 mg/kg bid oral [2]; SOS1-IN-14: Mia-Paca-2 xenograft, 50 mg/kg qd oral

Why This Matters

The 70.5% in vivo TGI establishes Sos1-IN-17 as an orally efficacious SOS1 inhibitor in pancreatic cancer models, providing procurement justification for researchers who require compounds with demonstrated in vivo antitumor activity rather than biochemical potency alone.

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source
• [2] Hofmann MH, Gmachl M, Ramharter J, et al. BI-3406, a potent and selective SOS1–KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition. Cancer Discov. 2021;11(1):142-157. doi:10.1158/2159-8290.CD-20-0142. PMID: 32816843. View Source

Scaffold Differentiation: Tricyclic Quinazoline Core Enables Oral Bioavailability While Maintaining Potency

The tricyclic quinazoline scaffold of Sos1-IN-17 represents a deliberate design strategy to balance biochemical potency with oral pharmacokinetic properties. The study authors explicitly note that earlier tricyclic quinazoline compounds (e.g., compound 6, IC₅₀ 122 nM) had acceptable oral pharmacokinetic profiles but insufficient potency, while tetracyclic quinazolines (e.g., compound 7, IC₅₀ 4.3 nM) were more potent but often carried less favorable drug-like properties [1]. The optimization of Sos1-IN-17 (IC₅₀ 5.1 nM) was achieved by attaching an additional ring to the amide moiety of the tricyclic core, thereby enlarging the interaction surface with Tyr884 without expanding to a full tetracyclic system [1]. This scaffold differentiation is significant because the clinical-stage SOS1 inhibitors BI-3406 and BI-1701963 are built on a quinazoline scaffold distinct from the tricyclic quinazoline architecture, while BAY-293 uses a simpler quinazoline core [1]. Sos1-IN-17 thus occupies a unique chemical space: it achieves potency comparable to tetracyclic inhibitors (IC₅₀ ~5 nM range) while retaining the more favorable pharmacokinetic characteristics associated with the tricyclic scaffold class, as evidenced by its oral activity and 70.5% in vivo TGI [1].

Scaffold differentiation & oral bioavailability

Class-level inference

Tricyclic core: IC₅₀ 5.1 nM, oral TGI; earlier tricyclic analog 122 nM

Provides distinct chemical tool for scaffold-activity relationship studies; reported oral PK suitable for in vivo pathway modulation.

Potency comparable to some tetracyclic inhibitors but retains tricyclic drug-like properties; data to verify in independent labs.

Evidence Dimension	Scaffold architecture vs. biochemical potency and oral bioavailability
Target Compound Data	Sos1-IN-17: tricyclic quinazoline scaffold, IC₅₀ 5.1 nM, orally active, 70.5% in vivo TGI [1]
Comparator Or Baseline	Compound 6 (tricyclic): IC₅₀ 122 nM, acceptable oral PK; Compound 7 (tetracyclic): IC₅₀ 4.3 nM; BI-3406 (quinazoline): IC₅₀ 5–6 nM, oral bioavailability; BAY-293 (quinazoline): IC₅₀ 21 nM [1][2][3]
Quantified Difference	Sos1-IN-17 achieves tetracyclic-level potency (~5 nM) on a tricyclic scaffold, representing a 24-fold improvement over the earlier tricyclic lead (compound 6, 122 nM) [1].
Conditions	Scaffold comparison based on published SAR data within the Eur J Med Chem 2025 study [1] and cross-referenced with BI-3406 (Cancer Discov 2021) [2] and BAY-293 (Proc Natl Acad Sci USA 2019) [3]

Why This Matters

The tricyclic quinazoline scaffold of Sos1-IN-17 provides a structurally distinct chemical tool that combines potency typically associated with tetracyclic inhibitors with the drug-like properties of tricyclic systems, making it a valuable comparator or alternative for research programs exploring scaffold-activity relationships in SOS1 inhibition.

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source
• [2] Hofmann MH, Gmachl M, Ramharter J, et al. BI-3406, a potent and selective SOS1–KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition. Cancer Discov. 2021;11(1):142-157. doi:10.1158/2159-8290.CD-20-0142. PMID: 32816843. View Source
• [3] Hillig RC, Sautier B, Schroeder J, et al. Discovery of potent SOS1 inhibitors that block RAS activation via disruption of the RAS–SOS1 interaction. Proc Natl Acad Sci USA. 2019;116(7):2551-2560. doi:10.1073/pnas.1812963116. PMID: 30683722. View Source

Optimal Research and Procurement Application Scenarios for Sos1-IN-17

Chemical Probe for SOS1-Dependent KRAS Signaling in KRAS^G12C-Mutant Pancreatic Cancer Models

Sos1-IN-17 is well-suited as a chemical probe for dissecting SOS1-dependent KRAS activation in pancreatic cancer models harboring the KRAS^G12C mutation. Its 0.11 μM antiproliferative IC₅₀ in Mia-Paca-2 cells and 70.5% in vivo tumor growth inhibition in pancreas xenograft models [1] provide a robust efficacy baseline. Researchers can deploy Sos1-IN-17 alongside direct KRAS^G12C inhibitors (e.g., sotorasib, adagrasib) to interrogate whether combined upstream SOS1 blockade plus direct KRAS inhibition yields synergistic antitumor effects. The compound's oral activity facilitates chronic dosing regimens in preclinical in vivo studies without requiring parenteral administration.

Scaffold-Based Comparator for Structure–Activity Relationship (SAR) Studies in SOS1 Inhibitor Programs

The tricyclic quinazoline scaffold of Sos1-IN-17 occupies a distinct chemical space relative to the tetracyclic quinazoline (e.g., SOS1-IN-14, compound 7) and classical quinazoline (e.g., BI-3406, BAY-293) scaffolds [1]. Medicinal chemistry teams engaged in SOS1 inhibitor optimization can use Sos1-IN-17 as a reference compound to benchmark novel tricyclic or hybrid scaffolds. Its 24-fold potency advantage over the earlier tricyclic lead compound 6 (IC₅₀ 5.1 nM vs. 122 nM) [1] provides a quantitative framework for evaluating whether new synthetic strategies achieve meaningful potency gains through analogous structural modifications.

In Vivo Pharmacodynamic Biomarker Studies of MAPK Pathway Suppression

Sos1-IN-17 suppresses p-ERK with an IC₅₀ of 18 nM in DLD-1 cells [1], making it a suitable tool for studying the relationship between SOS1 target engagement and downstream MAPK pathway modulation in vivo. The compound's favorable oral pharmacokinetic profile and demonstrated 70.5% TGI [1] support its use in pharmacodynamic studies where p-ERK, p-MEK, or DUSP6 mRNA levels are measured as proximal biomarkers of SOS1 inhibition in tumor tissue. Such studies are critical for establishing pharmacokinetic–pharmacodynamic (PK–PD) relationships that inform dose selection and schedule optimization.

Combination Therapy Research: SOS1 Inhibition as an Upstream Blockade Strategy in KRAS-Driven Cancers

SOS1 inhibitors are hypothesized to overcome adaptive resistance to MEK and KRAS^G12C inhibitors by blocking the reactivation of upstream RAS signaling [1][2]. Sos1-IN-17, with its potent biochemical (IC₅₀ 5.1 nM) and cellular (p-ERK IC₅₀ 18 nM) activity [1], is a suitable candidate for testing these combination hypotheses in preclinical models. Researchers investigating triple-combination strategies (e.g., SOS1 inhibitor + MEK inhibitor + KRAS^G12C inhibitor) can employ Sos1-IN-17 as the SOS1-directed component, leveraging its oral bioavailability for practical multi-agent dosing regimens in rodent tumor models.

Application

Selection Property

Validation Focus

Pancreatic cancer cell-line studies (KRAS^G12C)

KRAS^G12C mutation context

Antiproliferative endpoint validation; comparison with direct KRAS^G12C inhibitors

SOS1 inhibitor scaffold-activity relationship (SAR) programs

Tricyclic quinazoline scaffold review

Potency benchmark against earlier tricyclic and tetracyclic analogs; scaffold-specific cellular engagement

MAPK pathway pharmacodynamic biomarker studies

Cellular p-ERK suppression context

p-ERK and downstream pathway modulation in tumor tissue; PK/PD relationship evaluation

Combination strategy research (SOS1 + MEK + KRAS^G12C inhibition)

Upstream RAS blockade context

Synergy endpoints and adaptive resistance bypass; oral multi-agent dosing feasibility

• [1] Qing L, Cheng Z, Xu J, Wang Z, Li Y, Gauthier M, Zhang S, He H. Novel potent SOS1 inhibitors containing a tricyclic quinazoline scaffold: A joint view of experiments and simulations. Eur J Med Chem. 2025 Jan 15;282:117065. doi:10.1016/j.ejmech.2024.117065. PMID: 39580914. View Source
• [2] Hofmann MH, Gmachl M, Ramharter J, et al. BI-3406, a potent and selective SOS1–KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition. Cancer Discov. 2021;11(1):142-157. doi:10.1158/2159-8290.CD-20-0142. PMID: 32816843. View Source